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Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-dimethylamino-
2-propanol in various solvents. The information is curated for professionals in research,
scientific, and drug development fields, offering both qualitative and predicted quantitative data,
alongside detailed experimental protocols for solubility determination.

Core Topic: Solubility of 1-Dimethylamino-2-
propanol

1-Dimethylamino-2-propanol, a tertiary amine with a hydroxyl group, exhibits a versatile
solubility profile owing to its molecular structure. The presence of both a polar hydroxyl group
and a basic dimethylamino group allows for hydrogen bonding and acid-base interactions,
influencing its miscibility and solubility in a range of solvents.

Data Presentation: Solubility in Various Solvents

The solubility of 1-dimethylamino-2-propanol has been reported across a variety of solvents.
While precise quantitative data is not extensively available in the public domain for all organic
solvents, the following table summarizes the known qualitative and predicted solubility
information.
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Solvent Chemical Formula Type Solubility

Water H20 Polar Protic Fully Miscible[1][2][3]
Methanol CHsOH Polar Protic Soluble[2][4]
Chloroform CHCIs Polar Aprotic Slightly Soluble[3]
Ethyl Acetate CaHsO2 Polar Aprotic Slightly Soluble[3]

Most Organic

Solvents

Generally Soluble[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of solubility. Below are

protocols for assessing the solubility of 1-dimethylamino-2-propanol in various solvents.

Method 1: Visual Miscibility Determination (for Liquid

Solvents)

This method is a straightforward approach to determine if 1-dimethylamino-2-propanol is

miscible with a liquid solvent.

Materials:

1-dimethylamino-2-propanol (high purity)
Solvent of interest (e.g., ethanol, acetone, toluene, hexane)

Graduated cylinders or volumetric pipettes

Test tubes or vials with caps

Vortex mixer

Procedure:

o Preparation: Ensure all glassware is clean and dry.
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e Mixing: In a test tube, combine equal volumes (e.g., 2 mL each) of 1-dimethylamino-2-
propanol and the chosen solvent.

» Agitation: Securely cap the test tube and vortex the mixture for 30-60 seconds to ensure
thorough mixing.

o Observation: Allow the mixture to stand for at least 5 minutes and observe.
o Miscible: A single, clear, homogeneous phase indicates that the two liquids are miscible.
o Immiscible: The formation of two distinct layers indicates immiscibility.

o Partially Miscible: A cloudy or turbid appearance that does not separate into distinct layers
may suggest partial miscibility.

Method 2: Gravimetric Determination of Solubility (for
Solid Solvents or Precise Liquid Solubility)

This method provides a quantitative measure of solubility.

Materials:

1-dimethylamino-2-propanol

e Solvent of interest

» Analytical balance

o Saturated solution preparation vessel (e.g., flask with a magnetic stirrer)

o Constant temperature bath or incubator

» Syringe filters (chemically compatible with the solvent)

» Pre-weighed evaporation dish

Procedure:
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o Saturation: Add an excess of 1-dimethylamino-2-propanol to a known volume or mass of
the solvent in the preparation vessel.

» Equilibration: Place the vessel in a constant temperature bath and stir the mixture for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The temperature
should be recorded and maintained.

o Sampling: Once equilibrium is achieved, stop the stirring and allow any undissolved solute to
settle. Carefully draw a known volume of the supernatant (the clear liquid phase) using a
syringe fitted with a filter to remove any undissolved micropatrticles.

e Solvent Evaporation: Dispense the filtered, saturated solution into a pre-weighed evaporation
dish.

e Drying: Place the evaporation dish in a vacuum oven at a suitable temperature to evaporate
the solvent completely, leaving behind the dissolved 1-dimethylamino-2-propanol.

e Weighing: Once the solvent has been fully evaporated, weigh the evaporation dish
containing the solute residue.

o Calculation: The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of
saturated solution taken) * 100

Mandatory Visualizations
Logical Relationship: Solubility Determination Workflow

The following diagram illustrates the logical workflow for determining the solubility of 1-
dimethylamino-2-propanol.
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Caption: Workflow for Solubility Determination of 1-dimethylamino-2-propanol.

Signaling Pathway: Not Applicable
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The concept of signaling pathways is not directly relevant to the chemical property of solubility
for a small molecule like 1-dimethylamino-2-propanol. Therefore, a diagram depicting a
signaling pathway is not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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